Cas no 1935385-28-6 (benzyl 2-(trifluoromethyl)butanoate)

• Product Name: benzyl 2-(trifluoromethyl)butanoate
• CAS No: 1935385-28-6
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 5247089
• Update Time: 2025-10-28

benzyl 2-(trifluoromethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(trifluoromethyl)-, phenylmethyl ester
• benzyl 2-(trifluoromethyl)butanoate

• Inchi： 1S/C12H13F3O2/c1-2-10(12(13,14)15)11(16)17-8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
• InChI Key： BENDYUSUAMAJMR-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(C(F)(F)F)CC

Additional information on benzyl 2-(trifluoromethyl)butanoate

Benzy l 2-(trifluoromethyl)butanoate (CAS No. 1935385-28-6): A Comprehensive Overview in Modern Chemical Research

Benzy l 2-(trifluoromethyl)butanoate, identified by the chemical abstracts service number CAS No. 1935385-28-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester, characterized by its trifluoromethyl group and benzyloxy substituent, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic utilities.

The structure of Benzy l 2-(trifluoromethyl)butanoate consists of a butanoic acid backbone modified with a trifluoromethyl group at the second carbon and a benzyloxy group at the terminal carbon. This unique arrangement imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates, a feature that has driven extensive research into its derivatives.

In recent years, Benzy l 2-(trifluoromethyl)butanoate has been explored as a key building block in the development of novel agrochemicals and pharmaceuticals. Its incorporation into various molecular frameworks has led to compounds with improved biological activity. For instance, studies have demonstrated its utility in synthesizing potent inhibitors of enzymes involved in inflammatory pathways. These inhibitors exhibit promising preclinical results, suggesting their potential as therapeutic agents for chronic inflammatory diseases.

The trifluoromethyl-substituted esters, including Benzy l 2-(trifluoromethyl)butanoate, have also shown remarkable potential in the field of materials science. Researchers have leveraged their unique electronic properties to develop advanced polymers with enhanced thermal stability and mechanical strength. These materials are particularly relevant in industries requiring high-performance polymers, such as aerospace and automotive sectors.

From a synthetic chemistry perspective, Benzy l 2-(trifluoromethyl)butanoate serves as a versatile intermediate for constructing more complex molecules through various organic transformations. Its reactivity allows for the facile introduction of additional functional groups, enabling the synthesis of a wide array of derivatives. This flexibility has made it a preferred choice for chemists engaged in drug discovery and material innovation.

The benzyloxy group in Benzy l 2-(trifluoromethyl)butanoate contributes to its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. This property is particularly crucial in drug formulation, where optimal solubility is often required for effective delivery to biological targets. Additionally, the trifluoromethyl group's influence on electronic distribution can modulate the pharmacokinetic profile of derived compounds, potentially leading to improved therapeutic outcomes.

In academic research, Benzy l 2-(trifluoromethyl)butanoate has been employed in mechanistic studies to understand the behavior of trifluoromethyl-containing compounds under various conditions. These studies have provided valuable insights into reaction pathways and intermediates, contributing to the development of more efficient synthetic strategies. Such knowledge is instrumental in advancing both academic research and industrial applications.

The pharmaceutical industry has shown particular interest in derivatives of Benzy l 2-(trifluoromethyl)butanoate due to their potential as lead compounds for new drugs. Preclinical trials have highlighted their efficacy in models of neurological disorders, cancer, and infectious diseases. The ability to fine-tune the structure through modifications based on this core scaffold offers researchers a powerful platform for developing targeted therapies.

Moreover, the environmental impact of using compounds like Benzy l 2-(trifluoromethyl)butanoate has been a subject of investigation. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental footprint. These efforts align with global initiatives to promote green chemistry principles, ensuring that advancements in chemical research contribute positively to environmental stewardship.

The future prospects of Benzy l 2-(trifluoromethyl)butanoate are promising, with ongoing research uncovering new applications and refining existing ones. As synthetic methodologies evolve, so too will the possibilities for incorporating this compound into innovative solutions across multiple sectors. Its role as a cornerstone in chemical synthesis underscores its enduring significance in modern science.